N-{3-[(isobutylamino)carbonyl]phenyl}-2-thiophenecarboxamide
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Description
N-{3-[(isobutylamino)carbonyl]phenyl}-2-thiophenecarboxamide, commonly known as IBTP, is a chemical compound that has been widely studied for its potential therapeutic applications. IBTP belongs to the class of compounds known as protease inhibitors, which have been shown to be effective in treating a range of diseases, including cancer, viral infections, and autoimmune disorders. In
Scientific Research Applications
Antimicrobial Applications
Thiophene derivatives, such as N-{3-[(isobutylamino)carbonyl]phenyl}-2-thiophenecarboxamide, have shown promising antimicrobial properties. They are studied for their potential to inhibit the growth of various bacteria and fungi, which is crucial in the development of new antibiotics to combat resistant strains .
Anti-inflammatory and Analgesic Effects
Research indicates that thiophene compounds exhibit significant anti-inflammatory and analgesic activities. This makes them valuable in the design of new drugs aimed at treating conditions like arthritis and other inflammatory diseases .
Antihypertensive Properties
The antihypertensive properties of thiophene derivatives are being explored to develop new treatments for high blood pressure . These compounds could offer alternative mechanisms of action compared to current antihypertensive drugs .
Antitumor Activity
Thiophene derivatives are also being investigated for their antitumor activity. Their ability to inhibit cancer cell growth makes them potential candidates for chemotherapy drugs .
Corrosion Inhibition
Beyond medicinal applications, thiophene compounds like N-{3-[(isobutylamino)carbonyl]phenyl}-2-thiophenecarboxamide are used in industrial settings as corrosion inhibitors . They help protect metals from corrosive processes, which is vital in extending the life of metal structures and machinery .
Material Science: Light-Emitting Diodes (LEDs)
In the field of material science, thiophene derivatives are utilized in the fabrication of light-emitting diodes (LEDs) . Their electronic properties make them suitable for creating more efficient and durable LEDs .
Kinase Inhibition
Thiophene compounds are studied for their role as kinase inhibitors . Kinases are enzymes that play a crucial role in cell signaling, and their inhibition can be beneficial in treating various diseases, including cancer .
Estrogen Receptor Modulation
Lastly, these compounds are being researched for their ability to modulate estrogen receptors . This application has implications in the treatment of hormone-related cancers and other conditions related to estrogen signaling .
properties
IUPAC Name |
N-[3-(2-methylpropylcarbamoyl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2S/c1-11(2)10-17-15(19)12-5-3-6-13(9-12)18-16(20)14-7-4-8-21-14/h3-9,11H,10H2,1-2H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGICPYROJDIWMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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